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Compound of Interest

Compound Name: 5-Isoxazolol, 3-phenyl-

Cat. No.: B7809907 Get Quote

This guide provides comprehensive, immediate-use safety and logistical information for the

handling of 5-Isoxazolol, 3-phenyl- (CAS 1076-59-1). As a crucial heterocyclic building block

in drug discovery and development, understanding its proper handling is paramount to

ensuring laboratory safety and experimental integrity. This document moves beyond mere

procedural lists to explain the causality behind each recommendation, empowering researchers

to work with confidence and safety.

The structural name 5-Isoxazolol, 3-phenyl- exists in tautomeric equilibrium with its more

commonly named form, 3-Phenyl-5-isoxazolone. For the purpose of this guide and referencing

Safety Data Sheets (SDS), we will use the latter name and its corresponding CAS number.

Hazard Assessment & GHS Classification
Understanding the inherent risks is the foundation of safe chemical handling. 3-Phenyl-5-

isoxazolone is a solid powder with the following GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classifications, which dictate the necessary

precautions.
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Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity — Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
Warning

Source: ECHA C&L Inventory[1][2]

These classifications indicate that the primary routes of exposure and concern are ingestion,

skin/eye contact, and inhalation of the powder. The operational and personal protective

equipment (PPE) plans detailed below are designed to mitigate these specific risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
PPE is not a substitute for robust engineering controls but is essential for minimizing direct

exposure. The selection of PPE must be deliberate and based on the specific hazards of 3-

Phenyl-5-isoxazolone.

Hand Protection: Given that this compound is a skin irritant, appropriate gloves are

mandatory.[3] For aromatic heterocyclic compounds, Nitrile gloves are recommended for

their chemical resistance and tendency to show punctures.[4][5]

Causality: Nitrile provides a robust barrier against a wide range of chemicals, including the

heterocyclic structure of isoxazolones. Unlike latex, it also prevents potential allergic

reactions. Always check gloves for rips or punctures before use and never reuse

disposable gloves.[4]
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Eye and Face Protection: To prevent serious eye irritation from airborne powder or accidental

splashes, chemical safety goggles are required.[3][6] A face shield should be worn over

goggles if there is a significant risk of splashing, such as when handling larger quantities or

preparing solutions.

Causality: Standard safety glasses do not provide a complete seal around the eyes and

are insufficient for protecting against fine powders, which can easily become airborne.

Goggles provide this necessary seal.[7]

Body Protection: A professional lab coat must be worn to protect against skin contact on the

arms and body. Ensure the lab coat is fully buttoned.

Causality: The lab coat provides a removable barrier. In case of a spill, a contaminated lab

coat can be removed quickly to minimize contact time with the skin.[8]

Respiratory Protection: While engineering controls should be the primary method for

preventing inhalation, respiratory protection may be necessary in certain situations. If

engineering controls are not feasible or during a large spill, a NIOSH-approved N95

respirator is recommended to protect against airborne particulates.[2]

Causality: The hazard statement H335 indicates a risk of respiratory irritation. An N95 filter

is designed to capture at least 95% of airborne particles, providing effective protection

against inhaling the fine powder.[9]

Operational Plan: From Receipt to Experiment
A systematic workflow is critical for safety and reproducibility. The following step-by-step

process outlines the safe handling of 3-Phenyl-5-isoxazolone in a laboratory setting.

Receiving and Storage
Verification: Upon receipt, confirm the container is intact and properly labeled.

Segregation: Store the compound in a cool, dry, and well-ventilated area. It should be kept

away from strong oxidizing agents, with which it may be incompatible.[6]
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Labeling: Ensure the storage location is clearly marked, and the container label is legible,

including the chemical name and hazard pictograms.

Containment: Store the container within a secondary containment tray to mitigate potential

spills.[1]

Weighing and Solution Preparation (The "Powder
Handling" Protocol)
This phase presents the highest risk of inhalation and contamination. All handling of the solid

compound must be performed within certified engineering controls.

Prepare the Work Area: Conduct all powder handling within a certified chemical fume hood

or a ventilated balance enclosure.[1][2] This is the most critical step to prevent respiratory

exposure.

Don PPE: Put on all required PPE (nitrile gloves, safety goggles, lab coat).

Decontaminate Surfaces: Before starting, wipe down the surfaces of the fume hood and the

analytical balance with an appropriate solvent (e.g., 70% ethanol) to prevent cross-

contamination.

Weighing: Use a weigh boat or creased weighing paper. Handle the container and spatula

carefully to minimize the generation of airborne dust.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

powder slowly. Do not add the powder to a large volume of stirred solvent, as this can

aerosolize the powder.

Immediate Cleanup: Once the transfer is complete, immediately dispose of the used weigh

boat/paper in the designated solid hazardous waste container located within the fume hood.

Surface Decontamination: After handling, decontaminate the spatula and all work surfaces

again.

Experimental Use
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Once in solution, the risk of inhalation is significantly reduced, but the risk of skin and eye

contact remains.

Maintain PPE: Continue to wear all required PPE.

Secondary Containment: Keep all vessels containing the chemical within a secondary

containment tray.[1]

Labeling: Ensure all solutions are clearly labeled with the chemical name, concentration, and

appropriate hazard warnings.

Disposal Plan: A Cradle-to-Grave Responsibility
Proper chemical waste management is a legal and ethical requirement.[10] All materials

contaminated with 3-Phenyl-5-isoxazolone must be disposed of as hazardous waste.

Waste Segregation
Solid Waste: This stream includes contaminated gloves, weigh boats, paper towels, and any

unreacted solid compound.

Container: Collect in a designated, clearly labeled, leak-proof container with a secure lid.

Line the container with a heavy-duty plastic bag.[11][12]

Liquid Waste: This stream includes all solutions containing 3-Phenyl-5-isoxazolone.

Container: Collect in a designated, sealed, and compatible waste container (e.g., a high-

density polyethylene carboy). Do not mix with incompatible waste streams (e.g., strong

oxidizers).[8][11]

Labeling and Storage of Waste
Labeling: All waste containers must be labeled with a "Hazardous Waste" tag immediately

upon the first addition of waste.[10] The label must include:

The full chemical name: "3-Phenyl-5-isoxazolone Waste"

All components of a mixture, including solvents.
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The appropriate hazard pictograms (Irritant, Harmful).

The accumulation start date.

Storage: Store waste containers in a designated satellite accumulation area. Keep

containers closed at all times, except when adding waste.[10]

Final Disposal
Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[3] Never dispose of this

chemical down the drain or in regular trash.[8][10]

Emergency Procedures: Spill and Exposure
Response
Minor Spill (Solid Powder)
This procedure applies to small spills (<1g) contained within a fume hood.

Alert Personnel: Inform others in the immediate area.

Maintain Controls: Ensure the fume hood is operational.

PPE: Don your full PPE, including an N95 respirator if not already worn.

Cleanup: Gently cover the spill with a paper towel dampened with water to avoid raising

dust.[13] Carefully wipe up the material, working from the outside in.

Disposal: Place all cleanup materials into the designated solid hazardous waste container.

Decontaminate: Wipe the spill area with soap and water, followed by a solvent rinse if

appropriate.

Major Spill or Spill Outside a Fume Hood
Evacuate: Immediately evacuate the area.
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Alert: Notify your supervisor and your institution's EHS/emergency response team. Pull the

fire alarm if there is a risk of fire or significant airborne release.[14]

Isolate: Close the doors to the affected area to contain the spill.

Do Not Attempt Cleanup: Only trained emergency responders should handle large spills.[15]

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention.[16]

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes at an emergency eyewash station, holding the eyelids open. Seek immediate

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[16]

Visual Workflow Diagrams
To further clarify the procedural flow, the following diagrams illustrate the key decision-making

and operational pathways for handling 3-Phenyl-5-isoxazolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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